Cas no 2088233-73-0 (2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-b-D-galactopyranoside)

• Product Name: 2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-b-D-galactopyranoside
• CAS No: 2088233-73-0
• CID: 4674013
• Update Time: 2025-06-13

2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-b-D-galactopyranoside

Additional information on 2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-b-D-galactopyranoside

Recent Advances in Glycosylation Research: Applications of 2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-β-D-galactopyranoside (CAS: 2088233-73-0)

The compound 2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-β-D-galactopyranoside (CAS: 2088233-73-0) has emerged as a critical tool in glycobiology and medicinal chemistry research. This synthetic glycoside derivative combines unique structural features - a fluorine atom at the C2 position, a nitroaryl aglycone, and an azido group at the C2 position - that make it particularly valuable for studying glycosylation mechanisms and developing novel glycoconjugates. Recent studies have demonstrated its utility in probing glycosidase activities, synthesizing complex oligosaccharides, and developing targeted therapeutics.

A 2023 study published in Journal of Biological Chemistry utilized this compound as a mechanism-based inhibitor for human β-galactosidases. The fluorine substitution at C2 creates a reactive intermediate that covalently modifies the enzyme's active site, while the azido group allows subsequent click chemistry modifications for visualization. This dual functionality enabled researchers to map enzyme-substrate interactions with unprecedented precision, revealing new insights into congenital disorders of glycosylation.

In cancer research, teams at MIT and Harvard have employed 2088233-73-0 as a key building block for synthesizing tumor-associated carbohydrate antigens (TACAs). The nitroaryl group facilitates photochemical cleavage, allowing controlled release of glycosyl donors in biological systems. This property has been leveraged to develop light-activated prodrugs that target galectin-3 overexpressed in metastatic cancers, showing promising results in murine models (Nature Chemical Biology, 2024).

The compound's stability in physiological conditions while maintaining reactivity has made it particularly valuable for in vivo imaging applications. A recent breakthrough published in ACS Chemical Biology (2024) demonstrated its use in metabolic oligosaccharide engineering (MOE) to label cell-surface glycans in zebrafish embryos. The azido group enabled subsequent bioorthogonal labeling with fluorescent probes, providing real-time visualization of developmental glycosylation patterns without toxicity.

From a synthetic chemistry perspective, 2-Fluoro-4-nitrophenyl 2-azido-2-deoxy-β-D-galactopyranoside has proven instrumental in developing new glycosylation methodologies. Its electron-withdrawing nitro group activates the anomeric center for glycosylation while the fluorine atom directs stereoselectivity. Recent work from Scripps Research Institute has established novel one-pot oligosaccharide synthesis protocols using this donor, achieving yields exceeding 85% for complex branched structures (Angewandte Chemie, 2023).

Looking forward, the unique properties of 2088233-73-0 position it as a versatile scaffold for multiple applications: as a diagnostic tool for glycosylation disorders, a precision medicine component for cancer therapy, and a fundamental research tool for glycobiology. Ongoing clinical trials are evaluating derivatives of this compound as PET imaging agents for neurodegenerative diseases, capitalizing on the azido group's ability to chelate radionuclides while maintaining blood-brain barrier permeability.

Researchers should note that proper handling protocols are essential when working with this compound. The azido group presents potential explosive hazards in concentrated form, and the fluorine substitution may influence metabolic stability in biological systems. Recent safety studies (Journal of Medicinal Chemistry, 2024) recommend working concentrations below 50 mM in aqueous solutions and using appropriate personal protective equipment.